4-(4-methyoxycinnamoyl)mussatioside 4-(4-methyoxycinnamoyl)mussatioside
Brand Name: Vulcanchem
CAS No.: 110267-42-0
Catalog No.: VC017957
InChI: InChI=1S/C35H46O17/c1-17-31(51-24(38)12-7-18-5-10-21(45-2)11-6-18)32(52-34-28(42)25(39)22(37)15-47-34)30(44)35(49-17)48-16-23-26(40)27(41)29(43)33(50-23)46-14-13-19-3-8-20(36)9-4-19/h3-12,17,22-23,25-37,39-44H,13-16H2,1-2H3/b12-7+
SMILES: CC1C(C(C(C(O1)OCC2C(C(C(C(O2)OCCC3=CC=C(C=C3)O)O)O)O)O)OC4C(C(C(CO4)O)O)O)OC(=O)C=CC5=CC=C(C=C5)OC
Molecular Formula: C35H46O17
Molecular Weight: 738.736

4-(4-methyoxycinnamoyl)mussatioside

* For research use only. Not for human or veterinary use.

CAS No.: 110267-42-0

Main Products

Catalog No.: VC017957

Molecular Formula: C35H46O17

Molecular Weight: 738.736

4-(4-methyoxycinnamoyl)mussatioside - 110267-42-0

CAS No. 110267-42-0
Product Name 4-(4-methyoxycinnamoyl)mussatioside
IUPAC Name [5-hydroxy-2-methyl-6-[[3,4,5-trihydroxy-6-[2-(4-hydroxyphenyl)ethoxy]oxan-2-yl]methoxy]-4-(3,4,5-trihydroxyoxan-2-yl)oxyoxan-3-yl] (E)-3-(4-methoxyphenyl)prop-2-enoate
Synonyms 4-(4-methyoxycinnamoyl)mussatioside
Molecular Formula C35H46O17
Molecular Weight 738.736
InChI InChI=1S/C35H46O17/c1-17-31(51-24(38)12-7-18-5-10-21(45-2)11-6-18)32(52-34-28(42)25(39)22(37)15-47-34)30(44)35(49-17)48-16-23-26(40)27(41)29(43)33(50-23)46-14-13-19-3-8-20(36)9-4-19/h3-12,17,22-23,25-37,39-44H,13-16H2,1-2H3/b12-7+
InChIKey ZSSONUOCZAKCRR-KPKJPENVSA-N
SMILES CC1C(C(C(C(O1)OCC2C(C(C(C(O2)OCCC3=CC=C(C=C3)O)O)O)O)O)OC4C(C(C(CO4)O)O)O)OC(=O)C=CC5=CC=C(C=C5)OC
  

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18.0152 g/mol